Cas no 1506330-85-3 (4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1506330-85-3
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5991045
• PubChem ID: 53394797
• Update Time: 2025-08-03

4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid
• SCHEMBL1815636
• FT-0659732
• AKOS022930416
• EN300-1454131
• 1506330-85-3
• F1911-4314
• 1047651-80-8

• Inchi： 1S/C11H12ClNO2/c12-8-3-1-2-7(4-8)9-5-13-6-10(9)11(14)15/h1-4,9-10,13H,5-6H2,(H,14,15)
• InChI Key： BJGWYFRCQPUPCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid

4-(3-Chlorophenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid, also known by its CAS number 1506330-85-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug discovery and material science.

The molecular structure of 4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted with a chlorophenyl group at the 4-position and a carboxylic acid group at the 3-position. This arrangement imparts the compound with both aromatic and cyclic amine functionalities, making it a versatile building block for further chemical modifications. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and neuroprotective agents.

One of the most recent advancements in the synthesis of 4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid involves a two-step process: first, the formation of the pyrrolidine ring through a cyclization reaction, followed by substitution with the chlorophenyl group and introduction of the carboxylic acid moiety. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, 4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid has shown promise in various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical targets for treating conditions such as epilepsy and chronic pain. Additionally, its ability to inhibit certain enzymes involved in inflammation has positioned it as a potential candidate for anti-inflammatory drug development.

The pharmacokinetic properties of 4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid have also been extensively studied. Preclinical trials indicate that it exhibits favorable absorption and bioavailability profiles, which are essential for its potential use as an oral medication. Furthermore, its low toxicity profile, as demonstrated in acute toxicity studies, suggests that it may be well-tolerated by patients.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs of 4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid. These analogs aim to enhance its therapeutic efficacy while minimizing potential side effects. For example, modifications to the chlorophenyl group have been shown to improve binding affinity to target proteins, thereby increasing the compound's potency.

In conclusion, 4-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid represents a valuable compound with diverse applications in both academic research and industrial settings. Its unique chemical structure, coupled with its favorable pharmacokinetic properties, makes it an attractive candidate for further exploration in drug discovery and development.